Cas no 54090-25-4 (N-(4-Hydroxyphenyl)-2-methoxybenzamide)

• Product Name: N-(4-Hydroxyphenyl)-2-methoxybenzamide
• CAS No: 54090-25-4
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 382795
• PubChem ID: 1218483
• Update Time: 2025-05-21

N-(4-Hydroxyphenyl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4-hydroxyphenyl)-2-methoxy-
• N-(4-Hydroxyphenyl)-2-methoxybenzamide
• AC1LOCSJ
• AC1Q44ZF
• AK-918
• CTK4J9536
• HMS1715K14
• MolPort-000-869-444
• SureCN5390989
• N-(4-Hydroxy-phenyl)-2-methoxy-benzamide
• SCHEMBL5390989
• AKOS000266832
• LXNXWBLKTWRVII-UHFFFAOYSA-N
• AK-918/42028685
• MFCD00718498
• Z56346826
• DTXSID40361081
• CS-0221726
• 54090-25-4
• EN300-09882

• MDL： MFCD00718498
• Inchi： 1S/C14H13NO3/c1-18-13-5-3-2-4-12(13)14(17)15-10-6-8-11(16)9-7-10/h2-9,16H,1H3,(H,15,17)
• InChI Key： LXNXWBLKTWRVII-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(NC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 243.08959
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

N-(4-Hydroxyphenyl)-2-methoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Hydroxyphenyl)-2-methoxybenzamide

N-(4-Hydroxyphenyl)-2-methoxybenzamide: A Comprehensive Overview

N-(4-Hydroxyphenyl)-2-methoxybenzamide, identified by the CAS number 54090-25-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a benzamide backbone with hydroxyl and methoxy substituents, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its intriguing biological activities, making it a focal point for researchers worldwide.

The molecular structure of N-(4-Hydroxyphenyl)-2-methoxybenzamide comprises a benzene ring substituted with a hydroxyl group at the para position and a methoxy group at the ortho position. This arrangement imparts the molecule with distinct electronic properties, which are pivotal in determining its reactivity and bioavailability. The presence of these functional groups also facilitates various chemical transformations, enabling the synthesis of derivatives with enhanced pharmacological profiles.

Recent advancements in synthetic methodologies have streamlined the production of N-(4-Hydroxyphenyl)-2-methoxybenzamide. Researchers have employed green chemistry principles to develop eco-friendly synthesis routes, reducing environmental impact while maintaining high yields. These methods often involve catalytic systems that promote efficient coupling reactions, ensuring the scalability of production for both academic and industrial purposes.

The biological activity of N-(4-Hydroxyphenyl)-2-methoxybenzamide has been extensively studied, particularly in the context of its antioxidant and anti-inflammatory properties. Experimental data from in vitro assays reveal that this compound exhibits potent radical scavenging capabilities, which could be beneficial in combating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. Furthermore, preclinical studies suggest that it may modulate inflammatory pathways, offering potential therapeutic avenues for chronic inflammatory diseases.

In addition to its pharmacological applications, N-(4-Hydroxyphenyl)-2-methoxybenzamide has shown promise in material science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its application as a component in organic light-emitting diodes (OLEDs), where its electronic properties contribute to enhanced device performance and efficiency.

The versatility of N-(4-Hydroxyphenyl)-2-methoxybenzamide extends to its role as an intermediate in the synthesis of more complex molecules. By leveraging its structural features, chemists can design and synthesize derivatives with tailored functionalities, opening up new possibilities in drug discovery and materials innovation.

Looking ahead, ongoing research is focused on optimizing the bioavailability and efficacy of N-(4-Hydroxyphenyl)-2-methoxybenzamide. Advanced drug delivery systems are being investigated to enhance its solubility and absorption profiles, which are critical for its translation into clinical applications. Additionally, computational modeling techniques are being employed to predict its interactions with biological targets, aiding in the rational design of more potent analogs.

In conclusion, N-(4-Hydroxyphenyl)-2-methoxybenzamide stands as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with emerging research findings, positions it as a valuable asset in both academic exploration and industrial innovation. As research continues to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.